Cas no 75903-53-6 (4-(hydrazinecarbonyl)pyridine-2-sulfonamide)

• Product Name: 4-(hydrazinecarbonyl)pyridine-2-sulfonamide
• CAS No: 75903-53-6
• MF: C₆H₈N₄O₃S
• MW: 216.217719078064
• CID: 5233786
• PubChem ID: 12684246
• Update Time: 2026-03-08

4-(hydrazinecarbonyl)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-(aminosulfonyl)-, hydrazide
• 4-(hydrazinecarbonyl)pyridine-2-sulfonamide

• Inchi： 1S/C6H8N4O3S/c7-10-6(11)4-1-2-9-5(3-4)14(8,12)13/h1-3H,7H2,(H,10,11)(H2,8,12,13)
• InChI Key： CRHAAWUDNAVSCR-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=NC=CC(C(NN)=O)=C1

Additional information on 4-(hydrazinecarbonyl)pyridine-2-sulfonamide

Introduction to 4-(hydrazinecarbonyl)pyridine-2-sulfonamide (CAS No. 75903-53-6)

4-(hydrazinecarbonyl)pyridine-2-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 75903-53-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their versatile biological activities and potential therapeutic applications. The unique structural features of this molecule, including its pyridine core and sulfonamide functional group, contribute to its distinctive chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The sulfonamide moiety in 4-(hydrazinecarbonyl)pyridine-2-sulfonamide plays a crucial role in its pharmacological profile. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticonvulsant properties, among others. The presence of the hydrazinecarbonyl group further enhances the compound's potential by introducing additional reactive sites that can participate in various biochemical interactions. These features make it an attractive candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in addressing unmet medical needs. 4-(hydrazinecarbonyl)pyridine-2-sulfonamide has been studied for its potential role in modulating enzyme activity and inhibiting key pathways associated with diseases such as cancer, diabetes, and neurological disorders. Its ability to interact with biological targets at the molecular level positions it as a promising compound for further investigation.

In the realm of drug discovery, the synthesis and characterization of 4-(hydrazinecarbonyl)pyridine-2-sulfonamide have been refined through cutting-edge methodologies. Modern techniques such as high-throughput screening (HTS) and computational modeling have enabled researchers to identify and optimize the compound's pharmacokinetic and pharmacodynamic properties. These approaches have not only accelerated the drug development process but also enhanced the understanding of how sulfonamide-based molecules interact with biological systems.

The structural versatility of 4-(hydrazinecarbonyl)pyridine-2-sulfonamide allows for modifications that can fine-tune its biological activity. By altering functional groups or incorporating additional moieties, chemists can generate derivatives with enhanced efficacy or improved selectivity. Such modifications are critical in overcoming challenges associated with drug resistance and side effects, ensuring that therapeutic agents remain effective over time.

One of the most compelling aspects of 4-(hydrazinecarbonyl)pyridine-2-sulfonamide is its potential in oncology research. Sulfonamides have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. Preclinical studies have demonstrated that derivatives of this compound can disrupt signaling pathways critical for cancer cell survival, offering a new avenue for developing targeted therapies. The hydrazinecarbonyl group, in particular, has been implicated in modulating these pathways by forming covalent bonds with key target proteins.

The compound's interaction with biological targets is further illuminated by spectroscopic and crystallographic studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography provide detailed insights into how 4-(hydrazinecarbonyl)pyridine-2-sulfonamide binds to its receptors or enzymes. These structural insights are invaluable for rational drug design, allowing researchers to predict how small changes in the molecule's structure will affect its biological activity.

Moreover, the environmental stability and solubility profile of 4-(hydrazinecarbonyl)pyridine-2-sulfonamide make it suitable for various formulation strategies. Whether administered orally, intravenously, or topically, the compound's physicochemical properties ensure consistent delivery to target sites within the body. This aspect is particularly important in clinical settings where bioavailability and pharmacokinetics play a significant role in treatment outcomes.

The regulatory landscape surrounding sulfonamide-based drugs is another critical consideration. Given their widespread use and well-documented safety profiles, compounds like 4-(hydrazinecarbonyl)pyridine-2-sulfonamide are subject to stringent regulatory oversight. However, advances in synthetic chemistry have facilitated the production of these compounds with higher purity and yield, streamlining their path toward clinical approval.

In conclusion,4-(hydrazinecarbonyl)pyridine-2-sulfonamide (CAS No. 75903-53-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of potential applications. Its sulfonamide core and hydrazinecarbonyl group contribute to its multifaceted biological activities, making it a promising candidate for further research and development. As scientists continue to unravel the complexities of molecular interactions, compounds like this one will play an increasingly vital role in addressing some of today's most pressing medical challenges.